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Compound of Interest

Compound Name:
4-Amino-5-imidazolecarboxamide

hydrochloride

Cat. No.: B193321 Get Quote

Core Chemical Identity and Physicochemical Profile
4-Amino-5-imidazolecarboxamide hydrochloride, also known by synonyms such as 5-

Amino-1H-imidazole-4-carboxamide hydrochloride, is a heterocyclic amine organic compound.

[1][2] Its fundamental importance lies in its imidazole core, a structure that is a cornerstone for

a vast array of biologically active molecules, most notably purines.[3][4][5] The hydrochloride

salt form enhances its stability and solubility in aqueous media, making it a versatile reagent in

various laboratory settings.[1]

The compound's structure, featuring an amino group and a carboxamide group on an imidazole

ring, makes it a versatile building block for creating more complex molecular frameworks

essential for drug development.[6]

Table 1: Physicochemical Properties of 4-Amino-5-imidazolecarboxamide Hydrochloride
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Property Value Source(s)

CAS Number 72-40-2 [1][3][7]

Molecular Formula C₄H₆N₄O·HCl [1][7]

Molecular Weight 162.58 g/mol [1][8][9]

Appearance
White to off-white or light grey

crystalline powder
[1][3][10]

Melting Point 249 - 253 °C (decomposes) [1][3]

Solubility Soluble in water [1][10][11]

Purity Typically ≥98% (HPLC) [1][12]

Storage
Store at 0 - 8 °C in a cool, dry,

well-closed container
[1]

IUPAC Name
4-amino-1H-imidazole-5-

carboxamide;hydrochloride
[8][13]

Synthesis and Role as a Chemical Precursor
The primary value of AICA-HCl in synthetic chemistry is its role as a key intermediate. It serves

as a foundational scaffold for the synthesis of purine analogs and other heterocyclic

compounds.[3][7] Its most notable applications are in the pharmaceutical industry.

Synthesis of Chemotherapeutics
AICA-HCl is a critical starting material for the synthesis of the antitumor agent dacarbazine and

the chemotherapeutic drug temozolomide, which is used to treat certain brain tumors like

glioblastoma.[2][6] The imidazole ring system is a core component of these drugs, and AICA-

HCl provides this essential framework.

General Synthetic Pathway
While numerous specific synthetic routes exist, a common approach involves the cyclization of

an acyclic precursor. A generalized workflow can be conceptualized as starting from simpler

materials and building the imidazole ring through a series of reactions. One documented
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method utilizes α-amidinoacetamide hydrochloride, aniline, and formic acid, proceeding

through diazotization, coupling, reduction, formylation, and finally, cyclization to yield the target

molecule.[14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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